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Compound of Interest

Compound Name: Cy5-PEG3-TCO

Cat. No.: B12367833 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cy5-PEG3-TCO is a fluorescent probe designed for bioorthogonal labeling in living cells. It

combines a bright, far-red Cyanine 5 (Cy5) dye with a trans-cyclooctene (TCO) moiety through

a three-unit polyethylene glycol (PEG) spacer. The TCO group enables a highly specific and

rapid reaction with a tetrazine (Tz)-modified biomolecule of interest via an inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition. This "click chemistry" reaction is bioorthogonal,

meaning it proceeds efficiently within a complex biological environment without interfering with

native cellular processes. The PEG linker enhances the probe's solubility and minimizes steric

hindrance. These characteristics make Cy5-PEG3-TCO a powerful tool for fluorescently

labeling and visualizing specific proteins, glycans, or other biomolecules in real-time within

living cells.

The primary application of Cy5-PEG3-TCO involves a two-step "pre-targeting" strategy. First, a

biomolecule is tagged with a tetrazine group, either through genetic encoding of an unnatural

amino acid, metabolic labeling with a tetrazine-modified precursor, or conjugation to a

tetrazine-functionalized antibody. Subsequently, the cells are treated with Cy5-PEG3-TCO,

which covalently attaches to the tetrazine-tagged molecule, enabling its visualization by

fluorescence microscopy.
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Table 1: Photophysical and Chemical Properties of Cy5-PEG3-TCO

Property Value Reference

Excitation Maximum (λex) ~646 nm [1]

Emission Maximum (λem) ~662 nm [1]

Extinction Coefficient (ε) ~215,000 M⁻¹cm⁻¹ (for Cy5) [2]

Quantum Yield (QY) ~0.20 (for Cy5) [2]

Recommended Storage
Store at -20°C, protect from

light and moisture.
[3]

Reaction Chemistry

Inverse-electron-demand

Diels-Alder (iEDDA) with

tetrazines.

Table 2: Recommended Parameters for Live Cell Labeling and Imaging
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Parameter Recommended Range Notes

Cy5-PEG3-TCO Concentration 1 - 10 µM

Optimal concentration should

be determined empirically for

each cell type and target

expression level.

Incubation Time 15 - 60 minutes

The reaction is rapid; longer

incubation times may increase

background signal.

Incubation Temperature
Room Temperature (20-25°C)

or 37°C

37°C can enhance reaction

kinetics.

Imaging Medium

Standard live-cell imaging

medium (e.g., phenol red-free

DMEM, HBSS)

Ensure the medium is

compatible with your cells and

imaging setup.

Microscope Filter Set

Cy5 or far-red channel (e.g.,

Excitation: 620-650 nm,

Emission: 660-700 nm)

Experimental Protocols
Protocol 1: General Live Cell Imaging with Cy5-PEG3-
TCO
This protocol outlines the general steps for labeling and imaging live cells where the target

biomolecule is already functionalized with a tetrazine group.

Materials:

Live cells expressing or labeled with a tetrazine-modified biomolecule

Cy5-PEG3-TCO

Anhydrous DMSO
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Live-cell imaging medium (e.g., phenol red-free DMEM supplemented with FBS and L-

glutamine)

Fluorescence microscope with appropriate filter sets and environmental control (37°C, 5%

CO₂)

Procedure:

Cell Preparation:

Seed cells on a glass-bottom dish or chamber slide suitable for live-cell imaging.

Culture the cells to the desired confluency (typically 60-80%).

Ensure the cells have been appropriately treated to incorporate the tetrazine handle onto

the biomolecule of interest.

Preparation of Cy5-PEG3-TCO Staining Solution:

Prepare a 1-10 mM stock solution of Cy5-PEG3-TCO in anhydrous DMSO.

Dilute the stock solution in pre-warmed live-cell imaging medium to the desired final

concentration (e.g., 1-5 µM).

Labeling:

Remove the culture medium from the cells and gently wash twice with pre-warmed

imaging medium.

Add the Cy5-PEG3-TCO staining solution to the cells.

Incubate for 15-30 minutes at 37°C, protected from light.

Washing:

Gently wash the cells two to three times with fresh, pre-warmed imaging medium to

remove unbound probe.
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Imaging:

Immediately begin imaging the cells using a fluorescence microscope equipped with a Cy5

filter set.

For time-lapse imaging, acquire images at desired intervals.

Controls:

Unlabeled Cells + Cy5-PEG3-TCO: To assess non-specific binding of the TCO probe.

Tetrazine-labeled Cells (no TCO probe): To determine the background fluorescence of the

tetrazine-modified cells.

Unlabeled Cells (no tetrazine, no TCO probe): To determine the autofluorescence of the

cells.

Protocol 2: Antibody-Directed Labeling using a Pre-
targeting Strategy
This protocol describes a two-step method where a tetrazine-modified antibody is first used to

label a cell surface antigen, followed by detection with Cy5-PEG3-TCO.

Materials:

Live cells expressing the target antigen

Tetrazine-conjugated antibody specific to the target antigen

Cy5-PEG3-TCO

Anhydrous DMSO

Live-cell imaging medium

Procedure:

Pre-targeting (Antibody Incubation):
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Incubate the cells with the tetrazine-labeled antibody in live-cell imaging medium at a

suitable concentration (e.g., 10-100 nM) for 30-60 minutes at 37°C.

Gently wash the cells two to three times with fresh, pre-warmed imaging medium to

remove the unbound antibody.

Labeling with Cy5-PEG3-TCO:

Prepare the Cy5-PEG3-TCO staining solution as described in Protocol 1 (final

concentration of 1-5 µM).

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected

from light.

Washing and Imaging:

Follow steps 4 and 5 from Protocol 1 for washing and imaging.

Mandatory Visualization
Caption: Workflow for Cy5-PEG3-TCO based live cell imaging.

Studying Receptor Trafficking with Cy5-PEG3-TCO
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Click to download full resolution via product page

Caption: Visualizing receptor internalization and trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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